Cas no 813461-21-1 (7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione)

• Product Name: 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CAS No: 813461-21-1
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 2051185
• PubChem ID: 102004913
• Update Time: 2025-05-19

7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• cyclo-(L-Tyr-trans-4-hydroxy-L-Pro)
• Cyclo(Tyr-Hpro)
• 7-Hydroxy-3-[(4-hydroxyphenyl)methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3S,7R,8aS)-Hexahydro-7-hydroxy-3-[(4-hydroxyphenyl)methyl]pyrrolo[1,2-a]pyrazine-1,4-dione (ACI)
• Cyclo(3-Hydroxy-L-Pro-L-Tyr)
• Cyclo(L-tyrosyl-trans-4-hydroxy-L-proline)
• FS-6949
• 813461-21-1
• 7-hydroxy-3-[(4-hydroxyphenyl)methyl]-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

• Inchi： 1S/C14H16N2O4/c17-9-3-1-8(2-4-9)5-11-14(20)16-7-10(18)6-12(16)13(19)15-11/h1-4,10-12,17-18H,5-7H2,(H,15,19)/t10-,11+,12+/m1/s1
• InChI Key： JEKJKMJDASOZRW-WOPDTQHZSA-N
• SMILES： O=C1[C@H](CC2C=CC(O)=CC=2)NC(=O)[C@@H]2C[C@H](CN12)O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 0.1

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione and Its CAS No. 813461-21-1: A Comprehensive Overview

7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione, a compound with the CAS number 813461-21-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its intricate molecular structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The molecular framework of 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione consists of a fused pyrrolopyrazine core, which is a privileged scaffold in drug discovery. The presence of multiple hydroxyl groups and a benzyl substituent at the 3-position introduces unique functional properties that can influence its interactions with biological targets. This structural complexity makes it a promising candidate for further exploration in various pharmacological contexts.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. The pyrrolopyrazine scaffold has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of this scaffold have shown promise in the treatment of neurological disorders, inflammation, and cancer. The compound 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione is no exception and has been investigated for its potential therapeutic effects.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The hydroxyl groups and benzyl substituent can engage in hydrogen bonding and hydrophobic interactions with proteins and enzymes. This versatility allows for the design of molecules that can modulate complex signaling pathways. For instance, studies have suggested that this compound may have inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression.

The synthesis of 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione presents both challenges and opportunities. The construction of the pyrrolopyrazine core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular architecture.

Evaluation of the pharmacological properties of 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione has revealed several interesting findings. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, it has shown promise in preclinical models of cancer by inducing apoptosis and inhibiting tumor growth. These findings have laid the groundwork for further investigation into its therapeutic potential.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to enhance bioavailability and reduce toxicity. In the case of 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione, efforts are being made to improve its solubility and metabolic stability. Strategies such as prodrug design and chemical modifications are being explored to enhance its pharmacokinetic profile.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding the interactions between 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione and its biological targets. These studies have provided valuable insights into its binding mode and have guided the design of more potent derivatives.

In conclusion, 7-Hydroxy-3-(4-hydroxybenzyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione, identified by its CAS number 813461-21-1, is a promising compound with significant potential in pharmaceutical applications. Its complex molecular structure and multiple functional groups make it an attractive candidate for further exploration in drug discovery. With ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic avenues, this compound holds great promise for future medical applications.